Tert-butyl ((4-bromophenyl)(cyano)methyl)carbamate

• IUPAC Name: tert-butyl N-[(4-bromophenyl)-cyanomethyl]carbamate
• InChI: InChI=1S/C13H15BrN2O2/c1-13(2,3)18-12(17)16-11(8-15)9-4-6-10(14)7-5-9/h4-7,11H,1-3H3,(H,16,17)
• InChI Key: WUAIKQYQAWTADK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C#N)C1=CC=C(C=C1)Br
• Molecular Formula: C13H15BrN2O2
• Molecular Weight: 311.17 g/mol
• CAS No.: 774225-42-2

Description

Tert-butyl ((4-bromophenyl)(cyano)methyl)carbamate is a useful research compound. Its molecular formula is C13H15BrN2O2 and its molecular weight is 311.179. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Biologically Active Compounds : Tert-butyl carbamates are used as intermediates in the synthesis of biologically active compounds. For instance, tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2methoxyphenyl) carbamate is a key intermediate in creating omisertinib (AZD9291), a drug for non-small cell lung cancer (Zhao, Guo, Lan, & Xu, 2017).

• Development of Antimicrobial Agents : Compounds derived from tert-butyl carbamates, such as tert-butyl-2-(4-bromo phenyl)-3-hydroxy propyl carbamate, have been explored for their potential antimicrobial properties (Doraswamy & Ramana, 2013).

• Organic Synthesis and Protective Reactions : Tert-butyl carbamates are used in organic synthesis, particularly in protective reactions. They serve as protective groups for amines and alcohol functionalities in complex organic molecules, which is crucial in multistep synthesis processes (Padwa, Brodney, & Lynch, 2003).

• Deprotection in Organic Chemistry : Aqueous phosphoric acid has been shown to be an effective reagent for deprotecting tert-butyl carbamates in a mild and environmentally benign manner, preserving the stereochemical integrity of the substrates (Li et al., 2006).

• Safety-Catch Nitrogen Protecting Group : The tert-butyl carbamate structure has been developed as a novel safety-catch amine protection, showcasing its utility in selective and controlled deprotection in synthetic chemistry (Surprenant & Lubell, 2006).

• Silylating Agents in Crystallography : Certain tert-butyl carbamates, like trimethylsilyl N-(4-bromophenyl)carbamate, are important silylating agents used in crystallographic studies to analyze molecular structures (Böcskei, Rohonczy, Szalay, & Knausz, 1996).

• Organic Photovoltaic Materials : Tert-butyl carbamates are involved in synthesizing organic photovoltaic materials, showcasing their role in the development of renewable energy technologies (Chmovzh & Rakitin, 2021).

Mechanism of Action

Mode of Action

It is known that carbamate compounds often act by interacting with enzymes or receptors in the body, leading to changes in cellular function .

Biochemical Pathways

Carbamates are known to affect various biochemical pathways depending on their specific structure and target .

Pharmacokinetics

The bioavailability of this compound would depend on these properties, which influence how the compound is absorbed into the body, distributed to different tissues, metabolized, and finally excreted .

Result of Action

Carbamates in general can have a wide range of effects depending on their specific targets .

Action Environment

The action, efficacy, and stability of “Tert-butyl ((4-bromophenyl)(cyano)methyl)carbamate” can be influenced by various environmental factors . These could include factors such as pH, temperature, and the presence of other molecules that can interact with the compound .